molecular formula C5H10N4O B115262 2-(4,5-Diamino-1H-pyrazol-1-yl)ethan-1-ol CAS No. 155601-17-5

2-(4,5-Diamino-1H-pyrazol-1-yl)ethan-1-ol

Cat. No. B115262
CAS RN: 155601-17-5
M. Wt: 142.16 g/mol
InChI Key: KDBUTNSQYYLYOY-UHFFFAOYSA-N
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Description

“2-(4,5-Diamino-1H-pyrazol-1-yl)ethan-1-ol” is a chemical compound that belongs to the class of pyrazoles . Pyrazoles are a class of organic compounds with a five-membered aromatic ring, two nitrogen atoms, and three carbon atoms . This compound is also known as "4,5-Diamino-1-pyrazoleethanol Sulfate" .

Scientific Research Applications

Structural Characterization and Analysis

  • Structural Characterization : This compound has been extensively studied for its structure using various spectroscopic techniques and X-ray diffraction, revealing details about its crystalline form and intermolecular interactions. For instance, a related pyrazoline compound demonstrated specific crystal packing dominated by weak interactions, contributing to its structural stability (Delgado et al., 2020).

  • Hirshfeld Surface Analysis : Hirshfeld surface analysis is employed to visually analyze the intermolecular interactions within the crystal structure of these compounds. This analysis is pivotal in understanding the molecular arrangement and stability of the crystal form (Delgado et al., 2020).

Synthesis and Characterization

  • Novel Synthesis Approaches : Innovative methods have been developed to synthesize novel derivatives of pyrazoline, highlighting the versatility of these compounds in chemical synthesis. For example, the reaction of chalcones with thiosemicarbazide under specific conditions yielded new thiazoles and thioamides (Kariuki et al., 2022).

  • Characterization of Derivatives : The synthesized derivatives are characterized by various techniques such as X-ray crystallography, which confirms their unique structural attributes. These studies are essential for the understanding of their chemical and physical properties (Kariuki et al., 2022).

Biological Applications and Activity

  • Biological Activity Studies : Some studies have focused on the biological activities of these compounds, such as their antimicrobial properties. For example, certain pyrazoline derivatives showed significant antimicrobial activity against various microorganisms (Desai et al., 2017).

  • Potential in Drug Discovery : The unique structure and properties of these compounds make them candidates for further exploration in drug discovery, particularly in areas like antimicrobial and anti-inflammatory agents (Desai et al., 2017).

Chemical Sensing and Detection

  • Chemosensor Applications : Derivatives of this compound have been utilized as chemosensors, particularly in the detection of metal ions. Their fluorescent properties make them suitable for sensitive and selective detection in various applications (Kasirajan et al., 2017).

  • Photophysical Properties : Studies on the photophysical properties of these compounds, such as absorption, emission, and fluorescence, are crucial for their application in chemical sensing and molecular electronics (Kasirajan et al., 2017).

properties

IUPAC Name

2-(4,5-diaminopyrazol-1-yl)ethanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H10N4O/c6-4-3-8-9(1-2-10)5(4)7/h3,10H,1-2,6-7H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KDBUTNSQYYLYOY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=NN(C(=C1N)N)CCO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H10N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60437818
Record name 2-(4,5-Diamino-1H-pyrazol-1-yl)ethan-1-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60437818
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

142.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4,5-Diamino-1H-pyrazol-1-yl)ethan-1-ol

CAS RN

155601-17-5
Record name 4,5-Diamino-1-(2-hydroxyethyl)pyrazole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=155601-17-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-(4,5-Diamino-1H-pyrazol-1-yl)ethan-1-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60437818
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1H-Pyrazole-1-ethanol, 4,5-diamino
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

contacting the alkanol solution of (IV) from step (vii) with hydrogen in the presence of an insoluble hydrogenation catalyst under hydrogenation conditions of temperature and pressure to produce a product solution of 4,5-diamino-1-(2′-hydroxyethyl)pyrazole in an alkanol; and
[Compound]
Name
alkanol
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reactant
Reaction Step One
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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